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Compound of Interest

Compound Name:
7-Amino-4-methylcoumarin

hydrogensulfate

Cat. No.: B11852575 Get Quote

Technical Support Center: 7-Amino-4-
methylcoumarin (AMC)
Welcome to the Technical Support Center for 7-Amino-4-methylcoumarin (AMC). This resource

is designed for researchers, scientists, and drug development professionals, providing

essential information for the proper storage and handling of AMC stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is 7-Amino-4-methylcoumarin (AMC) and what is it used for?

7-Amino-4-methylcoumarin (AMC) is a blue-emitting fluorescent dye.[1] It is widely utilized as a

fluorescent probe in a variety of biochemical assays, most notably in enzyme activity

measurements.[1][2] When conjugated to a substrate, its fluorescence is typically quenched.

Upon enzymatic cleavage of the substrate by a specific protease, free AMC is released,

leading to a significant increase in fluorescence.[3][4] This direct relationship between

fluorescence intensity and enzyme activity allows for quantitative analysis.[3] AMC is also used

as a fluorescent label for peptides.[3]

Q2: What are the recommended solvents for dissolving AMC?
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AMC has low solubility in water but is readily soluble in several organic solvents.[1][5] Dimethyl

sulfoxide (DMSO) is the most commonly recommended solvent for preparing concentrated

stock solutions, typically at a concentration of 10 mg/mL.[1][6][7] Other suitable solvents

include N,N-dimethylformamide (DMF) and acetone.[8] It is crucial to use high-purity,

anhydrous solvents, as the presence of water can reduce the solubility of AMC in these organic

solvents.[8]

Q3: How should I prepare a stock solution of AMC?

To prepare a concentrated stock solution, weigh the desired amount of solid AMC and dissolve

it in an appropriate volume of anhydrous DMSO or DMF to achieve the target concentration

(e.g., 10 mg/mL).[7][8] It is advisable to vortex the solution to ensure it is fully dissolved.[8]

Q4: What are the recommended storage conditions for AMC as a solid and in solution?

Proper storage is critical for maintaining the integrity of AMC. As a solid, it should be protected

from light and moisture and is stable for at least two years when stored correctly.[5] Stock

solutions in DMSO and DMF are generally stable for up to 6 months when stored at -20°C. To

avoid repeated freeze-thaw cycles, which can lead to degradation, it is recommended to aliquot

the stock solution into smaller, single-use volumes.[1] Acetone stock solutions are less stable

and should be used within a week when stored at 4°C or -20°C.[5]

Quantitative Data Summary
For easy reference, the following tables summarize the key quantitative data for AMC.

Table 1: Solubility of 7-Amino-4-methylcoumarin
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Solvent Solubility Reference(s)

Dimethyl sulfoxide (DMSO) 10 mg/mL [2][6][7]

N,N-dimethylformamide (DMF) 3 mg/mL [3]

Acetone 10 mg/mL

Ethanol 20 mg/mL

DMF:PBS (pH 7.2) (1:50) 0.01 mg/mL [3]

DMSO:PBS (pH 7.2) (1:40) 0.02 mg/mL [3]

Table 2: Storage and Stability of 7-Amino-4-methylcoumarin Solutions

Solvent
Storage
Temperature

Stability Reference(s)

DMSO -20°C Up to 6 months [7]

DMF -20°C Up to 6 months

Acetone 4°C or -20°C Up to 1 week [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL AMC Stock Solution in DMSO

Materials:

7-Amino-4-methylcoumarin (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes or amber vials

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.abmole.com/products/7-amino-4-methylcoumarin.html
https://hellobio.com/7-amino-4-methylcoumarin.html
https://www.medchemexpress.com/7-Amino-4-methylcoumarin.html
https://www.caymanchem.com/product/27792/7-amino-4-methylcoumarin
https://www.caymanchem.com/product/27792/7-amino-4-methylcoumarin
https://www.caymanchem.com/product/27792/7-amino-4-methylcoumarin
https://www.medchemexpress.com/7-Amino-4-methylcoumarin.html
https://www.benchchem.com/pdf/Shelf_life_and_proper_storage_of_7_Amino_4_methylcoumarin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11852575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh out the desired amount of AMC powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10

mg/mL.

Vortex the mixture thoroughly until the AMC is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in amber vials or tubes to protect

from light.

Store the aliquots at -20°C for up to 6 months.

Protocol 2: Preparation of an Aqueous Working Solution of AMC

Objective: To prepare a working solution of AMC in an aqueous buffer from a concentrated

stock solution.

Materials:

10 mg/mL AMC stock solution in DMSO (from Protocol 1)

Aqueous buffer of choice (e.g., Tris-HCl, PBS)

Pipettes and sterile pipette tips

Procedure:

Thaw an aliquot of the AMC stock solution and allow it to come to room temperature.

Determine the final concentration of AMC required for your experiment.

Add the appropriate volume of the AMC stock solution to the aqueous buffer to achieve the

desired final concentration. It is recommended to keep the final concentration of DMSO in

the working solution below 1% (v/v) to avoid potential artifacts in biological assays.[8]

Immediately vortex the working solution after adding the stock solution to ensure it is well-

mixed and to prevent precipitation.[8]
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Prepare the working solution fresh on the day of use if possible.[6]

Troubleshooting Guide
Issue 1: My AMC is not dissolving in the aqueous buffer.

Possible Cause: 7-Amino-4-methylcoumarin has very low solubility in water.[5] Direct

dissolution in aqueous buffers is often unsuccessful.

Recommended Solution: Always prepare a concentrated stock solution in an organic solvent

like DMSO or DMF first, as described in Protocol 1.[5][8] Then, dilute this stock solution into

your aqueous buffer to the final working concentration.[5]

Issue 2: Precipitation occurs when I dilute my AMC stock solution into the aqueous buffer.

Possible Cause: The final concentration of AMC in the aqueous solution may be exceeding

its solubility limit.

Recommended Solution:

Increase the dilution factor to lower the final AMC concentration.[8]

If your experiment allows, you can slightly increase the percentage of the organic co-

solvent in the final working solution.[8]

Ensure rapid and thorough mixing immediately after adding the stock solution to the buffer.

[8]

Issue 3: I am observing lower-than-expected fluorescence intensity.

Possible Causes:

Incorrect Wavelengths: Your fluorometer or plate reader may not be set to the optimal

excitation and emission wavelengths for AMC. The optimal excitation is typically around

344-365 nm, and the emission maximum is around 430-460 nm.[5]

Degradation: Improper storage or multiple freeze-thaw cycles of the stock solution can

lead to the degradation of AMC.[5]
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Fluorescence Quenching: Other molecules in your sample could be quenching the

fluorescence of AMC.[5]

pH Sensitivity: The fluorescence of coumarin derivatives can be dependent on the pH of

the solution. Ensure your buffer's pH is optimal for your specific assay.[5]
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Caption: Workflow for preparing AMC stock and working solutions.
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Caption: Troubleshooting guide for common AMC solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Storing and handling 7-Amino-4-methylcoumarin stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11852575#storing-and-handling-7-amino-4-
methylcoumarin-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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